Cas no 14395-08-5 (1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)

1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- structure
14395-08-5 structure
Product Name:1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
CAS No:14395-08-5
MF:C14H8O8S2
MW:368.338521957397
CID:169178
PubChem ID:84406
Update Time:2025-04-19

1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
    • 9,10-dihydro-9,10-dioxoanthracene-1,7-disulphonic acid
    • 9,10-dioxo-9,10-dihydroanthracene-1,7-disulfonic acid
    • Einecs 238-360-8
    • 9,10-Dihydro-9,10-dioxoanthracene-1,7-disulfonic acid
    • 9,10-Dihydro-9,10-dioxo-1,7-anthracenedisulfonic acid
    • DTXSID40932174
    • 14395-08-5
    • SCHEMBL2855522
    • anthraquinone-1,7-disulfonic acid
    • 9,10-dioxoanthracene-1,7-disulfonic acid
    • Q37742895
    • NS00054542
    • Inchi: 1S/C14H8O8S2/c15-13-8-5-4-7(23(17,18)19)6-10(8)14(16)12-9(13)2-1-3-11(12)24(20,21)22/h1-6H,(H,17,18,19)(H,20,21,22)
    • InChI Key: VNIFUVUQZVMDER-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2C(C3C=CC(=CC=3C(C=21)=O)S(=O)(=O)O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 367.96604
  • Monoisotopic Mass: 367.96605956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 142.88
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